Cas no 2227716-78-9 ((1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine)

• Product Name: (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine
• CAS No: 2227716-78-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 6362318
• PubChem ID: 95992489
• Update Time: 2025-10-12

(1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine
• 1H-Benzimidazole-5-methanamine, α,1-dimethyl-, (αR)-
• 2227716-78-9
• EN300-1784599

• Inchi： 1S/C10H13N3/c1-7(11)8-3-4-10-9(5-8)12-6-13(10)2/h3-7H,11H2,1-2H3/t7-/m1/s1
• InChI Key： CDSUAOHBGFROJZ-SSDOTTSWSA-N
• SMILES： C1N(C)C2=CC=C([C@@H](C)N)C=C2N=1

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 330.3±34.0 °C(Predicted)
• pka: 9.50±0.29(Predicted)

Additional information on (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine (CAS No. 2227716-78-9)

The compound (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine (CAS No. 2227716-78-9) is a chiral amine derivative featuring a 1-methyl-1H-benzimidazole core. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The benzimidazole moiety is known for its diverse biological activities, making this compound particularly interesting for drug discovery applications.

In recent years, the demand for chiral amine intermediates like (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine has surged, driven by the pharmaceutical industry's need for enantiomerically pure compounds. The R-configuration at the chiral center adds to its value, as many biologically active molecules require specific stereochemistry for optimal efficacy. Researchers are particularly interested in how this compound's hydrogen bonding capacity and lipophilic character influence its interactions with biological targets.

The synthesis of CAS 2227716-78-9 typically involves asymmetric reduction or resolution techniques to obtain the desired (1R)-enantiomer. Recent advancements in enzymatic catalysis and organocatalysis have improved the efficiency of producing such chiral amines, addressing one of the most common search queries in synthetic chemistry forums. The compound's melting point, solubility profile, and stability under various conditions are frequently searched parameters that are crucial for formulation scientists.

From a therapeutic perspective, derivatives of (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine have shown promise in preliminary studies for central nervous system (CNS) disorders, a hot topic in current medical research. The benzimidazole scaffold is known to cross the blood-brain barrier effectively, making it valuable for developing treatments for neurological conditions. However, it's important to note that this specific compound is currently primarily used as a research chemical and not as an approved therapeutic agent.

The analytical characterization of 2227716-78-9 typically involves HPLC for chiral purity determination, mass spectrometry for molecular weight confirmation, and NMR for structural verification. These analytical techniques are among the most searched topics by quality control professionals working with such specialized compounds. The compound's spectral data and chromatographic behavior are frequently requested information in chemical databases.

In material science applications, the electron-rich benzimidazole system of this compound has attracted interest for developing organic electronic materials. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices, areas that have seen exponential growth in patent filings over the past five years. The compound's ability to participate in π-π stacking interactions makes it particularly interesting for these applications.

From a regulatory standpoint, while CAS 2227716-78-9 is not currently classified as hazardous under major chemical inventories, proper laboratory safety protocols should always be followed when handling this or any research chemical. The compound's material safety data sheet (MSDS) information is another frequently searched aspect by laboratory personnel and environmental health specialists.

The future research directions for (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-amine likely include further exploration of its structure-activity relationships and development of more efficient synthetic routes. With the growing emphasis on green chemistry in pharmaceutical manufacturing, developing catalytic asymmetric methods for producing such chiral amines remains a key challenge and opportunity for synthetic chemists.

For researchers interested in purchasing or working with this compound, it's essential to verify the certificate of analysis and enantiomeric purity from suppliers, as these factors critically impact experimental outcomes. The compound's storage conditions and handling recommendations are additional practical considerations that frequently appear in search queries related to this material.